Perfluoroperhydrofluoranthene
Overview
Description
Perfluoroperhydrofluoranthene is a perfluorinated chemical that is used as an additive to cosmetics and as a stabilizer in medical equipment . It has been found to be nontoxic in animal studies, with no adverse effects on the lungs, liver, or heart . Perfluoroperhydrofluoranthene can bind to hyaluronic acid and red blood cells .
Synthesis Analysis
Perfluoroperhydrofluoranthene synthesis involves reaction conditions with cobalt (III) fluoride at 410 - 470 . The molecular formula is C16F26 and the molecular weight is 686.13 .Molecular Structure Analysis
The molecular structure of Perfluoroperhydrofluoranthene is complex due to the presence of numerous fluorine atoms . More detailed information about its molecular structure might be available in specialized chemical databases or scientific literature.Physical And Chemical Properties Analysis
Perfluoroperhydrofluoranthene has a molecular weight of 686.13 g/mol . It has a high electron deficiency and the ability for its reactivity to be tuned towards specific nucleophiles . More detailed physical and chemical properties might be available in specialized chemical databases or scientific literature.Scientific Research Applications
Synthesis of Perfluoroalkylated Aromatics
Perfluoroperhydrofluoranthene can be utilized in the synthesis of perfluoroalkylated aromatic compounds. These substances are integral in creating materials with exceptional chemical stability, finding uses in surfactants, lubricants, and flame retardants . The development of greener synthesis methods for these compounds is a current focus in chemical research, aiming to reduce environmental impact.
Medical Applications
In the medical field, perfluorinated compounds like Perfluoroperhydrofluoranthene are explored for their potential as drug carriers. Their unique physicochemical properties, such as high gas solubility and low surface tension, make them suitable for formulating multiphase colloidal systems used in drug delivery and vitreoretinal surgery .
Environmental Science
Perfluoroperhydrofluoranthene’s role in environmental science is significant due to its persistence and potential toxicity. It’s involved in studies related to the environmental impact and decontamination of perfluorinated compounds from water. Electrochemical strategies are being developed to remove these substances from the environment effectively .
Material Science
In material science, Perfluoroperhydrofluoranthene contributes to the development of hyperbranched polymeric fluorosurfactants. These materials are crucial in creating high-efficiency, low-toxicity firefighting foams. The surface activities of these materials can be adjusted for various applications, including antifouling coatings for marine concrete protection .
Electronics
Perfluoroperhydrofluoranthene derivatives are being studied for their electronic applications. They are part of a new generation of materials used in organic photovoltaics, molecular electronics, and organic electrochemical transistors. The design of these derivatives is crucial for developing devices with new properties required in modern electronics .
Energy Storage
In the realm of energy storage, perfluorinated compounds are investigated for their potential in dielectric capacitors, which are essential for high-power pulse devices. Research is focused on optimizing property parameters to enhance energy-storage capabilities, which is critical for sustainable energy solutions .
Chemical Engineering
Perfluoroperhydrofluoranthene’s applications in chemical engineering include its use in microfluidics technology. This technology allows for the miniaturization of chemical/biological processes and analytical methods, leading to significant performance enhancements and reduction in sample consumption .
Optimization Techniques in Chemical Processes
Lastly, Perfluoroperhydrofluoranthene can be involved in optimization techniques within chemical engineering. These techniques are vital for maximizing efficiency and profit in chemical processes, which often require multi-objective optimization due to their complex nature .
Mechanism of Action
Target of Action
Perfluoroperhydrofluoranthene is a perfluorinated chemical that is primarily used as an additive to cosmetics and as a stabilizer in medical equipment . It has been found to bind to hyaluronic acid and red blood cells , suggesting these could be its primary targets.
Mode of Action
It is known that perfluorinated chemicals can interact with various biological targets and induce changes in their function . For instance, they can bind to hyaluronic acid and red blood cells , potentially altering their normal functions. More research is needed to elucidate the specific interactions of Perfluoroperhydrofluoranthene with its targets.
Biochemical Pathways
Perfluorinated chemicals are known to affect various biochemical pathways . For instance, they can influence lipid homeostasis and transfer
Result of Action
Perfluoroperhydrofluoranthene has been found to be non-toxic in animal studies, with no adverse effects on the lungs, liver, or heart . .
Safety and Hazards
Future Directions
Perfluoroaromatic reagents, like Perfluoroperhydrofluoranthene, are becoming increasingly valuable as medicines, diagnostic agents, and tools for biomedical sciences . They have potential therapeutic applications and are becoming important in drug discovery . Future research will likely focus on expanding the applications of these compounds and improving our understanding of their properties and effects .
properties
IUPAC Name |
1,1,2,2,3,3,3a,4,4,5,5,6,6,6a,6b,7,7,8,8,9,9,10,10,10a,10b,10c-hexacosafluorofluoranthene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16F26/c17-1-2(18)4(20)5(21,10(29,30)16(41,42)15(39,40)9(4,27)28)3(1,19)8(25,26)14(37,38)12(33,34)6(1,22)11(31,32)13(35,36)7(2,23)24 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YEMLBKSPDFVXEO-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C12(C3(C4(C(C1(C(C(C(C2(C(C(C3(F)F)(F)F)(F)F)F)(F)F)(F)F)(F)F)F)(C(C(C(C4(F)F)(F)F)(F)F)(F)F)F)F)F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16F26 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90984683 |
Source
|
| Record name | Hexacosafluorohexadecahydrofluoranthene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90984683 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
686.13 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Perfluoroperhydrofluoranthene | |
CAS RN |
662-28-2 |
Source
|
| Record name | Perfluoroperhydrofluoranthene | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000662282 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Hexacosafluorohexadecahydrofluoranthene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90984683 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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